N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea

• IUPAC Name: 1-(4-bromophenyl)-3-(5-methyl-1,2-oxazol-3-yl)urea
• InChI: InChI=1S/C11H10BrN3O2/c1-7-6-10(15-17-7)14-11(16)13-9-4-2-8(12)3-5-9/h2-6H,1H3,(H2,13,14,15,16)
• InChI Key: WPQDSRCLEASHHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C11H10BrN3O2
• DSSTOX Substance ID: DTXSID50424252
• Molecular Weight: 296.12 g/mol
• CAS RN: 55807-86-8

Description

N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea, also known as BRP, is a synthetic compound that has been widely used in scientific research for its unique properties. It belongs to the class of urea derivatives and has been found to have potential applications in various fields of research.

Mechanism of Action

N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea exerts its inhibitory effect on enzymes and proteins by binding to their active sites and preventing them from carrying out their normal functions. In the case of tyrosine kinase, N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea binds to the ATP-binding site of the enzyme, thereby inhibiting its activity and preventing the proliferation of cancer cells.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. These effects make N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea a promising candidate for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea in lab experiments is its high potency and specificity. It can selectively target certain enzymes and proteins, which makes it a valuable tool for studying their functions. However, one limitation of using N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea is its potential toxicity. It can cause cell damage and death if used in high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea. One potential area of focus is the development of more potent and selective inhibitors of tyrosine kinase. Another area of interest is the investigation of the effects of N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea on other signaling pathways and cellular processes. Additionally, the development of novel drug delivery systems that can target N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea specifically to cancer cells could lead to the development of more effective anti-cancer therapies.

Synthesis Methods

N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea can be synthesized through a multistep process that involves the reaction of 4-bromophenyl isocyanate with 5-methyl-3-isoxazolecarboxylic acid, followed by the addition of a reducing agent such as lithium aluminum hydride. The final product is obtained through crystallization and purification steps.

Scientific Research Applications

N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea has been extensively used in scientific research for its ability to inhibit the activity of certain enzymes and proteins. It has been found to be particularly effective in inhibiting the activity of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and division. This makes N-(4-bromophenyl)-N'-(5-methyl-3-isoxazolyl)urea a potential candidate for the development of anti-cancer drugs.